(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(4-methylthiophen-2-yl)methanone

• IUPAC Name: [4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-(4-methylthiophen-2-yl)methanone
• InChI: InChI=1S/C15H20N4O3S2/c1-12-8-14(23-11-12)15(20)18-4-3-5-19(7-6-18)24(21,22)13-9-16-17(2)10-13/h8-11H,3-7H2,1-2H3
• InChI Key: KIKWYMHZSGYTPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)N2CCCN(CC2)S(=O)(=O)C3=CN(N=C3)C
• Molecular Formula: C15H20N4O3S2
• Molecular Weight: 368.5 g/mol

Description

(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(4-methylthiophen-2-yl)methanone is a useful research compound. Its molecular formula is C15H20N4O3S2 and its molecular weight is 368.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Compounds containing arylsulfonyl moieties, similar to the one , have been synthesized and analyzed for their biological activities. A study by Wang et al. (2015) details the synthesis of novel N-phenylpyrazolyl aryl methanones derivatives containing the arylthio/sulfinyl/sulfonyl group. These compounds exhibited favorable herbicidal and insecticidal activities, indicating the potential agricultural applications of such chemicals. This suggests that compounds with similar structural features might also possess significant biological activities worth exploring for potential applications in agriculture and pest control (Wang et al., 2015).

Antimicrobial and Anticancer Agents

Another study by Hafez et al. (2016) synthesized a series of compounds including 4-amino-3-(4-chlorophenyl)-1H-pyrazol-5-yl-methanone, showcasing potent antimicrobial and anticancer activities. This research demonstrates the potential therapeutic applications of compounds containing pyrazolyl and methanone groups in the development of new antimicrobial and anticancer drugs. Such findings underline the importance of exploring the therapeutic applications of compounds with similar structural components for enhancing treatment options against microbial infections and cancer (Hafez et al., 2016).

Antimycobacterial Activities

Research on heterocyclic compounds, including the synthesis of pyrazoline derivatives, has also been conducted with a focus on evaluating their antimycobacterial activities. A study by Yar et al. (2007) involved synthesizing new heterocycles and testing them against Mycobacterium tuberculosis. The findings contribute to the understanding of how structural variations in heterocyclic compounds can influence their efficacy against tuberculosis, suggesting potential research avenues for compounds with similar structural motifs in addressing tuberculosis and other mycobacterial diseases (Yar et al., 2007).